Cas no 90921-53-2 (2H-1,4-Benzothiazin-3(4H)-one, 2,2-dimethyl-)

2H-1,4-Benzothiazin-3(4H)-one, 2,2-dimethyl- structure
90921-53-2 structure
Product Name:2H-1,4-Benzothiazin-3(4H)-one, 2,2-dimethyl-
CAS No:90921-53-2
MF:C10H11NOS
MW:193.265441179276
CID:788297
PubChem ID:13293492
Update Time:2025-04-19

2H-1,4-Benzothiazin-3(4H)-one, 2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 2H-1,4-Benzothiazin-3(4H)-one, 2,2-dimethyl-
    • 2,2-dimethyl-4H-1,4-benzothiazin-3-one
    • AS-40573
    • CS-0100711
    • SCHEMBL7745894
    • 90921-53-2
    • MFCD16471296
    • CHEMBL121506
    • DTXSID80535289
    • 2,2-DIMETHYL-2H-BENZO[B][1,4]THIAZIN-3(4H)-ONE
    • 2,2-Dimethyl-2H-1,4-benzothiazin-3(4H)-one
    • AKOS022326585
    • 2,2-DiMethyl-2H-1,4-benzothiazin-3(4H)-one, 97%
    • MDL: MFCD16471296
    • Inchi: 1S/C10H11NOS/c1-10(2)9(12)11-7-5-3-4-6-8(7)13-10/h3-6H,1-2H3,(H,11,12)
    • InChI Key: KQXBYDQIOLXEDZ-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2NC(C1(C)C)=O

Computed Properties

  • Exact Mass: 193.05613515g/mol
  • Monoisotopic Mass: 193.05613515g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 54.4Ų

2H-1,4-Benzothiazin-3(4H)-one, 2,2-dimethyl- Security Information

  • Hazard Category Code: 43
  • Safety Instruction: 36/37
  • Hazardous Material Identification: Xi

2H-1,4-Benzothiazin-3(4H)-one, 2,2-dimethyl- Pricemore >>

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